Cas no 688358-20-5 (Propanedial, dihydrate)

Propanedial, dihydrate structure
Propanedial, dihydrate structure
Product Name:Propanedial, dihydrate
CAS No:688358-20-5
MF:C3H8O4
MW:108.093221664429
CID:392535
PubChem ID:71374525
Update Time:2025-04-19

Propanedial, dihydrate Chemical and Physical Properties

Names and Identifiers

    • Propanedial, dihydrate
    • DTXSID40797301
    • Propanedial--water (1/2)
    • 688358-20-5
    • Inchi: 1S/C3H4O2.2H2O/c4-2-1-3-5;;/h2-3H,1H2;2*1H2
    • InChI Key: ILZQVNUTDWTSAF-UHFFFAOYSA-N
    • SMILES: O=CCC=O.O.O

Computed Properties

  • Exact Mass: 108.04225873g/mol
  • Monoisotopic Mass: 108.04225873g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 34.2
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.1Ų
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